Cas no 2229344-67-4 (3-amino-2-(6-methoxy-1H-indol-2-yl)propan-1-ol)

• Product Name: 3-amino-2-(6-methoxy-1H-indol-2-yl)propan-1-ol
• CAS No: 2229344-67-4
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6335303
• PubChem ID: 165734796
• Update Time: 2025-10-05

3-amino-2-(6-methoxy-1H-indol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(6-methoxy-1H-indol-2-yl)propan-1-ol
• 2229344-67-4
• EN300-1774399

• Inchi： 1S/C12H16N2O2/c1-16-10-3-2-8-4-11(9(6-13)7-15)14-12(8)5-10/h2-5,9,14-15H,6-7,13H2,1H3
• InChI Key： UWZVBKQDKYVWLU-UHFFFAOYSA-N
• SMILES： OCC(CN)C1=CC2C=CC(=CC=2N1)OC

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.3Ų

Additional information on 3-amino-2-(6-methoxy-1H-indol-2-yl)propan-1-ol

3-amino-2-(6-methoxy-1H-indol-2-yl)propan-1-ol (CAS No. 2229344-67-4)

The compound 3-amino-2-(6-methoxy-1H-indol-2-yl)propan-1-ol, identified by the CAS registry number 2229344-67, is a structurally complex organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities and applications in drug design.

The molecular structure of 3-amino-propanol-based compounds often plays a crucial role in their pharmacological properties. In this case, the presence of the indole ring, substituted with a methoxy group at position 6 and an amino group at position 3, introduces unique electronic and steric effects that can influence its interaction with biological targets. Recent studies have highlighted the importance of such structural features in modulating bioavailability and receptor binding affinity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of indole derivatives, including this compound. Researchers have employed various strategies, such as palladium-catalyzed cross-coupling reactions and enantioselective synthesis, to optimize the production process. These methods not only enhance the purity of the compound but also reduce the environmental footprint associated with its manufacturing.

In terms of biological activity, 3-amino-propanol-based indole derivatives have shown promising results in preclinical studies. For instance, they have demonstrated potential as inhibitors of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The methoxy substitution at position 6 has been found to enhance the compound's ability to cross the blood-brain barrier, making it a valuable candidate for central nervous system-targeted therapies.

The application of computational chemistry tools has further deepened our understanding of this compound's properties. Molecular docking studies have revealed that its amino group plays a critical role in binding to specific protein pockets, while the methoxy group contributes to hydrogen bonding interactions. These insights are invaluable for guiding further optimization efforts aimed at improving therapeutic efficacy.

In conclusion, 3-amino-propanol-based indole derivatives like CAS No. 2229344 represent a promising class of compounds with wide-ranging applications in drug discovery and development. As research continues to uncover their full potential, this compound stands out as a key player in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.